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Compound of Interest

Compound Name: 3-Chloro-2-methylaniline

cat. No.: B042847

An In-depth Technical Guide to the Synonyms and Identification of 3-Chloro-2-methylaniline

For researchers, scientists, and professionals in drug development, precise identification of
chemical compounds is paramount. This guide provides a comprehensive overview of the
synonyms, identifiers, and key properties of 3-Chloro-2-methylaniline, a crucial intermediate
in the synthesis of various dyes and pharmaceutical agents.

Nomenclature and Identification

3-Chloro-2-methylaniline is systematically known by its IUPAC name, 3-chloro-2-
methylaniline.[1] However, in literature, patents, and commercial listings, it is referred to by a
variety of synonyms. Understanding these alternative names is essential for exhaustive
literature searches and accurate procurement.

The primary identifiers for this compound are its CAS Number, 87-60-5, and its chemical
formula, C7H8CIN.[2][3] These identifiers provide an unambiguous way to reference the
compound across different databases and suppliers.

Synonyms and Alternative Names

The following table summarizes the most common synonyms for 3-Chloro-2-methylaniline.
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Synonym Type

Synonym

Systematic & Common Names

3-Chloro-o-toluidine[1][3][4]

2-Amino-6-chlorotoluene[3][4]

2-Methyl-3-chloroaniline[3][5]

3-Chloro-2-methylbenzenamine[3][6]

3-Chloro-2-methylphenylamine[1][3]

6-Chloro-2-aminotoluene[1][3]

1-Amino-2-methyl-3-chlorobenzene[3][5]

6-Chloro-2-amino-1-methylbenzene[3][5]

0-Methyl-m-chloroaniline[1][3]

Trade & Other Names

Scarlet TR Base[1][3]

Fast Scarlet TR Base[1][3]

Azoic Diazo Component 46[1]

NSC 6184[1][3]

Chemical Identifiers

A comprehensive list of chemical identifiers is crucial for database searches and regulatory

compliance.
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Identifier Value

CAS Number 87-60-5[1][2][4]

EC Number 201-756-6[1]

PubChem CID 6894[1]

MDL Number MFCDO00007766

Beilstein Registry Number 471697

UNII QG8LP81715[1]

inchi InChl=1S/C7H8CIN/c1-5-6(8)3-2-4-7(5)9/h2-
4H,9H2,1H3[1]

InChlKey ZUVPLKVDZNDZCM-UHFFFAOYSA-N[1]

SMILES CC1=C(C=CC=C1CI)N[1]

Physicochemical Properties

A summary of key quantitative data for 3-Chloro-2-methylaniline is presented below. These

properties are essential for designing experimental protocols and for safety assessments.

Property Value

Molecular Weight 141.60 g/mol [1][2]

Appearance Colorless to brown clear liquid[4]
Melting Point 2 °C[6][7]

Boiling Point 115-117 °C at 10 mmHg[7]
Density 1.185 g/mL at 25 °C[7]

Refractive Index

n20/D 1.588[7]

Logical Relationship of Synonyms
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The following diagram illustrates the relationship between the primary IUPAC name and its
various synonyms, highlighting the interchangeable nature of the nomenclature.

Synonyms
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2-Amino-6-chlorotoluene
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3-Chloro-o-toluidine
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Caption: Relationship between the primary name and common synonyms.

Applications and Experimental Use

3-Chloro-2-methylaniline serves as a vital intermediate in the chemical industry. It is primarily
used in the synthesis of azo dyes.[1] For instance, it is a precursor for dyeing cotton, viscose,
silk, and nylon.[7] In the agrochemical sector, it is used in the production of herbicides.
Furthermore, its role as a versatile organic building block extends to the synthesis of various
pharmaceutical compounds and therapeutic agents.[6]

Note on Experimental Protocols: This guide focuses on the synonyms and identifiers of 3-
Chloro-2-methylaniline. Detailed experimental protocols for its synthesis or use in specific
applications can be found in the relevant scientific literature and patents by searching the
various synonyms and identifiers provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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